N-(2-methylbenzo[d]thiazol-5-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C19H19N3O4S2/c1-13-20-17-12-15(4-7-18(17)27-13)21-19(23)14-2-5-16(6-3-14)28(24,25)22-8-10-26-11-9-22/h2-7,12H,8-11H2,1H3,(H,21,23)
• InChI Key: JUOALNGSAHNDLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

N-(2-methylbenzo[d]thiazol-5-yl)-4-(morpholinosulfonyl)benzamide, also known as PFT-μ, is a small molecule inhibitor that has shown promising results in scientific research applications. It is a potent and selective inhibitor of the p53 family member, p73, which is a transcription factor that plays a crucial role in regulating cell growth and apoptosis. In

Scientific Research Applications

DNA Minor Groove Binding

Hoechst 33258 and its analogues, which share structural similarities with benzothiazole derivatives, are known for their strong binding to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. This property has been utilized in fluorescent DNA staining for cellular and chromosomal analysis, making them valuable tools in plant cell biology for chromosome and nuclear staining, as well as in the analysis of nuclear DNA content values through flow cytometry. These compounds also find applications as radioprotectors and topoisomerase inhibitors, indicating their potential in rational drug design and molecular studies of DNA sequence recognition and binding (Issar & Kakkar, 2013).

Anticancer and Antimicrobial Applications

Benzothiazole derivatives have shown a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. The 2-arylbenzothiazoles, in particular, are being developed as potential antitumor agents. Some benzothiazole compounds are already in clinical use for treating various diseases, highlighting the importance of the benzothiazole nucleus in drug discovery. Its structural simplicity and ease of synthesis provide opportunities for developing chemical libraries that could lead to new therapeutic entities, especially in cancer treatment (Kamal, Hussaini, & Malik, 2015).

Antioxidant and Anti-inflammatory Agents

Recent research has focused on the synthesis of benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents. These compounds have been evaluated for their in vitro activities, showing promising results in comparison to standard references. The study indicates that certain benzofused thiazole derivatives possess distinct anti-inflammatory activity and exhibit potential as antioxidants against various reactive species. Molecular docking studies further support their role as anti-inflammatory agents, providing a basis for future drug design and development in this area (Raut et al., 2020).